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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Oxonia
Active, a widely used disinfectant solution. The information presented herein is intended to

support research, development, and quality control activities by providing detailed data on its

composition, stability, reactivity, and biocidal mechanisms.

Chemical Composition and Physical Properties
Oxonia Active is an equilibrium mixture of peroxyacetic acid (PAA), hydrogen peroxide (H₂O₂),

and acetic acid (AA) in an aqueous solution.[1][2] The synergistic action of these components

results in a broad-spectrum biocide with high efficacy.

Table 1: Typical Composition of Oxonia Active Solution

Component Chemical Formula CAS Number
Concentration
Range (% w/w)

Peroxyacetic Acid CH₃CO₃H 79-21-0 1 - 15%

Hydrogen Peroxide H₂O₂ 7722-84-1 10 - 30%

Acetic Acid CH₃COOH 64-19-7 5 - 10%

Water H₂O 7732-18-5 Balance
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Note: The exact composition can vary between different product formulations of Oxonia
Active.[1][3]

The physical and chemical properties of Oxonia Active are summarized in the table below.

Table 2: Physical and Chemical Properties of Oxonia Active Solution

Property Value

Appearance Colorless liquid[4]

Odor Pungent, vinegar-like[5][6]

pH (1% solution) 2.5 - 4.0[7]

Density (at 20°C) 1.08 - 1.12 g/cm³[4][7]

Viscosity (dynamic, at 20°C) ~1.7 mPas[4]

Flash Point Not applicable, does not sustain combustion[5]

Solubility Miscible with water in all proportions[4]

Stability and Reactivity
Stability: Oxonia Active solutions are inherently unstable and are in a constant state of

equilibrium. The stability is influenced by factors such as temperature, pH, and the presence of

impurities like heavy metal ions.[8] For optimal stability, it is recommended to store the solution

in a cool, well-ventilated area, away from direct sunlight and heat sources.[5][9] Under

recommended storage conditions (0 to 30°C), the product can have a shelf life of at least one

year.[4]

Reactivity: Oxonia Active is a strong oxidizing agent.[5] It can react vigorously with

combustible materials, reducing agents, and metals.[3][5] Mixing with bleach or other

chlorinated products should be avoided as it can lead to the release of toxic chlorine gas.[5][9]

The solution decomposes upon heating, which can lead to a pressure build-up in closed

containers.[5]

Biocidal Mechanism of Action
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The primary biocidal mechanism of Oxonia Active is through oxidative stress. Peroxyacetic

acid and hydrogen peroxide are potent oxidizing agents that disrupt the cellular structures of

microorganisms, leading to cell death.[8][10]

The process can be visualized as a multi-step attack on the microbial cell:
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Biocidal mechanism of Oxonia Active on a microbial cell.

The oxidative attack begins with the disruption of the cell wall and membrane, leading to

increased permeability and leakage of intracellular components.[8] Concurrently, the oxidizing

species penetrate the cell and denature essential proteins and enzymes by oxidizing their

sulfhydryl and sulfur bonds.[8] Finally, oxidative damage to the genetic material (DNA and

RNA) inhibits replication and leads to cell death.
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Biocidal Efficacy
Oxonia Active exhibits broad-spectrum antimicrobial activity against bacteria, fungi, yeasts,

and viruses. Its efficacy is dependent on concentration, contact time, temperature, and the

presence of organic load.

Table 3: Bactericidal Efficacy of Oxonia Active (EN 1276)

Test Organism
Concentration
(%)

Contact Time
(min)

Temperature
(°C)

Log Reduction

Staphylococcus

aureus
0.05 5 20 >5

Pseudomonas

aeruginosa
0.05 5 20 >5

Escherichia coli 0.05 5 20 >5

Enterococcus

hirae
0.05 5 20 >5

Data based on typical results from EN 1276 testing under clean conditions.[4]

Table 4: Fungicidal and Yeasticidal Efficacy of Oxonia Active (EN 1650)

Test Organism
Concentration
(%)

Contact Time
(min)

Temperature
(°C)

Log Reduction

Candida albicans 0.25 - 0.5 15 20 >4

Aspergillus

brasiliensis
4.0 15 20 >4

Data based on typical results from EN 1650 testing under clean conditions.[4]
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The compatibility of Oxonia Active with various materials is a critical consideration in its

application.

Table 5: Material Compatibility of Oxonia Active Solution

Material Category Compatible
Conditionally
Compatible (Short-
term exposure)

Incompatible

Metals

Austenitic Stainless

Steel (e.g., 304, 316),

Aluminum, Tinned

Iron[4][7]

Mild Steel, Copper

and its alloys,

Galvanized Iron[4]

---

Plastics

Polyethylene (PE),

Polypropylene (PP),

Polyvinyl Chloride

(PVC),

Polytetrafluoroethylen

e (PTFE),

Polyvinylidene

Fluoride (PVDF)[4]

--- ---

Elastomers

Suitability should be

tested on a case-by-

case basis.[4]

--- ---

Note: The stability of the sanitizing solution can be impaired with conditionally compatible

materials. Pitting corrosion can occur with static solutions, high chloride content, and high

temperatures.[4]

Experimental Protocols
The following sections detail the methodologies for key experiments related to the evaluation of

Oxonia Active.
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Determination of Peroxyacetic Acid and Hydrogen
Peroxide Concentration
A common method for determining the concentration of PAA and H₂O₂ in solution is through a

two-step redox titration.
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Workflow for the determination of PAA and H₂O₂ concentration.
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Methodology:

Sample Preparation: A known volume of the Oxonia Active solution is diluted in chilled,

deionized water, and the solution is acidified (e.g., with sulfuric acid).

Hydrogen Peroxide Titration: The solution is titrated with a standardized solution of ceric

sulfate in the presence of a ferroin indicator. The endpoint is a color change from orange to

blue. The volume of titrant used is proportional to the H₂O₂ concentration.

Peroxyacetic Acid Titration: To the same solution, potassium iodide is added. The PAA

oxidizes the iodide to iodine. The liberated iodine is then titrated with a standardized solution

of sodium thiosulfate, typically using a starch indicator. The endpoint is the disappearance of

the blue color. The volume of thiosulfate used is proportional to the PAA concentration.

Evaluation of Bactericidal Efficacy (Based on EN 1276)
This quantitative suspension test evaluates the bactericidal activity of chemical disinfectants.
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Experimental workflow for EN 1276 bactericidal efficacy test.
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Methodology:

A suspension of the test bacteria is prepared in a solution containing an interfering

substance that simulates clean or dirty conditions.

The Oxonia Active solution at the desired concentration is added to the bacterial

suspension.

The mixture is maintained at a specified temperature for a defined contact time.

The action of the disinfectant is neutralized.

The number of surviving bacteria is determined by plate count.

The log reduction in viable counts is calculated. A 5-log reduction is typically required for a

pass under this standard.

Evaluation of Fungicidal and Yeasticidal Efficacy (Based
on EN 1650)
This quantitative suspension test is similar to EN 1276 but is used for fungi and yeasts.

Methodology:

A suspension of the test fungus or yeast is prepared.

The Oxonia Active solution is added to the microbial suspension.

The mixture is incubated for the specified contact time and at the defined temperature.

The disinfectant is neutralized.

The number of surviving fungi or yeasts is enumerated.

The log reduction is calculated. A 4-log reduction is generally required for a pass.

Material Compatibility Testing
Metals (Based on ASTM G31):
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Test coupons of the metal of interest are prepared with a defined surface area and finish.

The initial weight of the coupons is accurately measured.

The coupons are immersed in the Oxonia Active solution at a specified temperature for a

defined period.

After immersion, the coupons are removed, cleaned to remove any corrosion products, and

re-weighed.

The corrosion rate is calculated based on the weight loss, surface area, and immersion time.

Plastics (Based on ISO 175):

Test specimens of the plastic material are prepared to standard dimensions.

The initial mass, dimensions, and relevant physical properties (e.g., tensile strength,

hardness) of the specimens are measured.

The specimens are fully immersed in the Oxonia Active solution for a specified duration and

at a defined temperature.

After immersion, the specimens are removed, dried, and their mass, dimensions, and

physical properties are re-measured.

The changes in these properties are reported to assess the effect of the chemical on the

plastic.

Conclusion
Oxonia Active is a potent, broad-spectrum disinfectant with a well-understood, oxidative

mechanism of action. Its efficacy is well-documented against a range of microorganisms.

However, its reactivity and stability require careful handling and storage. The provided data and

experimental protocols offer a robust framework for the scientific evaluation and application of

this important biocidal solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. umwelt-online.de [umwelt-online.de]

3. standards.iteh.ai [standards.iteh.ai]

4. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

5. store.astm.org [store.astm.org]

6. UNE EN ISO 175:2011 Plastics - Methods of test for the determination of the effects of
immersion in liquid chemicals (ISO 175:2010) [en-standard.eu]

7. laboratuar.com [laboratuar.com]

8. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]

9. eurolab.net [eurolab.net]

10. Peracetic acid disinfection in the food industry - Proquimia [proquimia.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Oxonia Active Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202147#chemical-properties-of-oxonia-active-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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